Isoxazole, 4,5-dihydro-3-phenyl-5-[(2,4,5-trichlorophenoxy)methyl]-

• CAS No.: 827628-55-7
• Molecular Formula: C16H12Cl3NO2
• Molecular Weight: 356.6 g/mol
• IUPAC Name: 3-phenyl-5-[(2,4,5-trichlorophenoxy)methyl]-4,5-dihydro-1,2-oxazole
• InChI: InChI=1S/C16H12Cl3NO2/c17-12-7-14(19)16(8-13(12)18)21-9-11-6-15(20-22-11)10-4-2-1-3-5-10/h1-5,7-8,11H,6,9H2
• InChI Key: PPJSYOADVVCNGP-UHFFFAOYSA-N
• Canonical SMILES: C1C(ON=C1C2=CC=CC=C2)COC3=CC(=C(C=C3Cl)Cl)Cl

Description

Isoxazole, 4,5-dihydro-3-phenyl-5-[(2,4,5-trichlorophenoxy)methyl]- is a heterocyclic compound featuring a five-membered ring with one oxygen and one nitrogen atom at adjacent positions. This compound is part of the isoxazole family, which is known for its significant biological activities and therapeutic potential . Isoxazole derivatives are commonly found in various pharmaceuticals due to their diverse biological activities, including antibacterial, antifungal, anti-inflammatory, and anticancer properties .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of isoxazole derivatives typically involves cycloaddition reactions. One common method is the (3 + 2) cycloaddition of nitrile oxides with alkynes or alkenes . For the specific compound Isoxazole, 4,5-dihydro-3-phenyl-5-[(2,4,5-trichlorophenoxy)methyl]-, the synthesis can be achieved through the following steps:

Preparation of Nitrile Oxide: This can be done by the oxidation of aldoximes using reagents like tert-butyl nitrite or isoamyl nitrite.

Cycloaddition Reaction: The nitrile oxide is then reacted with an appropriate alkyne or alkene under mild conditions to form the isoxazole ring.

Industrial Production Methods

Industrial production of isoxazole derivatives often employs metal-catalyzed reactions due to their efficiency and high yields. Catalysts such as copper (I) or ruthenium (II) are commonly used in these processes . there is a growing interest in developing metal-free synthetic routes to avoid the drawbacks associated with metal catalysts, such as high costs and toxicity .

Chemical Reactions Analysis

Types of Reactions

Isoxazole derivatives undergo various chemical reactions, including:

Oxidation: Isoxazoles can be oxidized to form isoxazole N-oxides.

Reduction: Reduction of isoxazoles can lead to the formation of isoxazolines.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and m-chloroperbenzoic acid.

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are typically used.

Substitution: Reagents like halogens (e.g., bromine, chlorine) and nucleophiles (e.g., amines, thiols) are commonly employed.

Major Products Formed

The major products formed from these reactions include isoxazole N-oxides, isoxazolines, and various substituted isoxazoles .

Scientific Research Applications

Isoxazole, 4,5-dihydro-3-phenyl-5-[(2,4,5-trichlorophenoxy)methyl]- has several scientific research applications:

Chemistry: Used as a building block in the synthesis of more complex molecules.

Biology: Investigated for its potential as an antibacterial and antifungal agent.

Medicine: Studied for its anti-inflammatory and anticancer properties.

Industry: Utilized in the development of agrochemicals and other industrial products.

Mechanism of Action

The mechanism of action of isoxazole derivatives involves their interaction with various molecular targets and pathways. For instance, some isoxazole compounds act as inhibitors of enzymes like cyclooxygenase (COX), which plays a role in inflammation . Others may interact with DNA or proteins, leading to anticancer effects . The specific pathways and targets can vary depending on the functional groups present on the isoxazole ring .

Comparison with Similar Compounds

Isoxazole, 4,5-dihydro-3-phenyl-5-[(2,4,5-trichlorophenoxy)methyl]- can be compared with other similar compounds such as:

Oxazole: Similar structure but with an oxygen atom replacing the nitrogen atom in the ring.

Thiazole: Contains a sulfur atom instead of an oxygen atom in the ring.

Pyrazole: Features two nitrogen atoms in the ring instead of one oxygen and one nitrogen.

These compounds share some chemical properties but differ in their biological activities and applications, highlighting the unique properties of isoxazole derivatives .